7-Chloro-4-[(3-chlorobenzyl)sulfanyl]-2,3-dihydro-1,5-benzothiazepine

• IUPAC Name: 7-chloro-4-[(3-chlorophenyl)methylsulfanyl]-2,3-dihydro-1,5-benzothiazepine
• InChI: InChI=1S/C16H13Cl2NS2/c17-12-3-1-2-11(8-12)10-21-16-6-7-20-15-5-4-13(18)9-14(15)19-16/h1-5,8-9H,6-7,10H2
• InChI Key: OSFTUDGAIHFEQA-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C(C=C(C=C2)Cl)N=C1SCC3=CC(=CC=C3)Cl
• Molecular Formula: C16H13Cl2NS2
• Molecular Weight: 354.3 g/mol

Description

7-Chloro-4-[(3-chlorobenzyl)sulfanyl]-2,3-dihydro-1,5-benzothiazepine (C7CBS2DHBzT) is a heterocyclic compound with a wide range of applications in the field of medicinal chemistry. It is an important intermediate in the synthesis of various pharmaceuticals, including antifungal, anti-inflammatory, and anti-cancer drugs. C7CBS2DHBzT has also been used in the synthesis of various biologically active compounds, such as inhibitors of cyclooxygenase-2 (COX-2) and monoamine oxidase (MAO). In addition, C7CBS2DHBzT has been used in the preparation of a variety of other compounds, such as selective serotonin reuptake inhibitors (SSRIs) and other anti-depressants.

Scientific Research Applications

Pharmacological Profile

Benzothiazepines , including compounds similar to "7-Chloro-4-[(3-chlorobenzyl)sulfanyl]-2,3-dihydro-1,5-benzothiazepine," are recognized for their broad spectrum of bioactivities, which has made them a focal point in pharmaceutical research. These compounds exhibit various biological activities, such as coronary vasodilatory, tranquilizer, antidepressant, antihypertensive, and calcium channel blocker properties. Their diverse bioactivities underscore their potential as lead compounds in drug discovery, encouraging the development of novel benzothiazepine derivatives with improved efficacy and safety profiles (Dighe et al., 2015).

Synthetic Approaches

The synthesis of benzothiazepines, including variants of "7-Chloro-4-[(3-chlorobenzyl)sulfanyl]-2,3-dihydro-1,5-benzothiazepine," has been a subject of considerable interest due to their therapeutic potential. Innovative synthetic methods have been developed to prepare these compounds, involving thiosulfonylation of alkenes with sulfur dioxide under non-metallic conditions, showcasing a radical process that proceeds smoothly at room temperature without catalysts or additives. This strategy represents an efficient route for generating seven-membered heterocyclic compounds containing a sulfonyl group, highlighting the versatility and adaptability of these synthetic approaches in creating benzothiazepine derivatives (He et al., 2018).

Novel Derivatives and Applications

Explorations into the benzothiazepine scaffold have led to the discovery of novel derivatives with potential applications in treating various health conditions. For example, tetralone-based benzothiazepine derivatives have been synthesized and shown to exhibit potent inhibitory effects on human carbonic anhydrase isoenzymes I and II, as well as antibacterial activities. These findings suggest that such derivatives could serve as leads for the development of new therapeutic agents targeting specific diseases (Ceylan et al., 2017).